Cas no 1369127-52-5 (5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1369127-52-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 5265365
• Update Time: 2026-03-09

5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• CID 58071292
• Pyrrolo[2,1-f][1,2,4]triazine, 5-bromo-2-methyl-
• 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C7H6BrN3/c1-5-9-4-7-6(8)2-3-11(7)10-5/h2-4H,1H3
• InChI Key： LUWKVCIZAYACOH-UHFFFAOYSA-N
• SMILES： N12C=CC(Br)=C1C=NC(C)=N2

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• pka: -2.11±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine

Professional Introduction to Compound with CAS No 1369127-52-5 and Product Name: 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine

The compound with the CAS number 1369127-52-5 and the product name 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to a class of molecules known for their diverse pharmacological properties. The structural framework of 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine incorporates multiple functional groups that contribute to its unique chemical and biological characteristics. Specifically, the presence of a bromine substituent at the 5-position and a methyl group at the 2-position enhances its reactivity and potential utility in synthetic chemistry and drug development.

In recent years, there has been growing interest in pyrrolo[2,1-f][1,2,4]triazine derivatives due to their promising biological activities. These compounds have been explored for their potential as kinase inhibitors, antimicrobial agents, and in the treatment of various neurological disorders. The bromine atom in 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This allows chemists to introduce additional functional groups or modify the core structure to optimize pharmacokinetic properties and target specificity.

The synthesis of 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the construction of the pyrrole ring system followed by the integration of the triazine moiety. Key intermediates often include halogenated pyrroles and triazine precursors that undergo sequential reactions to form the desired product. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex fused ring system characteristic of this compound.

Recent studies have demonstrated the potential of 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine as a scaffold for developing novel therapeutic agents. Researchers have investigated its interaction with various biological targets, including protein kinases and transcription factors. Preliminary computational studies suggest that this compound can bind to these targets with high affinity due to its rigid heterocyclic structure and multiple hydrogen bonding opportunities. Additionally, the presence of both bromine and methyl substituents provides multiple sites for post-synthetic modifications, enabling fine-tuning of binding interactions.

The pharmacological evaluation of 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine has revealed several interesting properties. In vitro assays have shown that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. The bromine substituent appears to play a crucial role in modulating binding affinity by participating in halogen bonding interactions with key residues in the target protein. Furthermore, the methyl group at position 2 influences steric hindrance around the active site pocket.

One notable aspect of 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine is its potential as a lead compound for drug discovery programs. Its structural features make it amenable to library synthesis techniques such as parallel synthesis or combinatorial chemistry. By systematically varying substituents on different positions within the molecule while retaining its core scaffold structure, researchers can generate libraries of analogs with diverse biological profiles. This approach has been successful in identifying novel compounds with improved efficacy or reduced toxicity compared to parent structures.

The chemical stability of 5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine under various storage conditions has also been studied extensively. Stability assays indicate that this compound remains stable when stored under inert atmospheres at room temperature for extended periods but may degrade when exposed to moisture or light sources commonly found during laboratory handling procedures. These findings are crucial for formulating appropriate storage guidelines that ensure long-term viability during both research applications and commercial distribution processes.

In conclusion,5-bromo-2-methylpyrrolo[2,f][1;24-triazine (CAS No 1369127-52-5) represents an exciting development in medicinal chemistry with significant implications for drug discovery efforts worldwide . Its unique structural features combined with versatile synthetic accessibility make it an attractive candidate for further exploration by academic researchers , pharmaceutical companies ,and biotechnology firms alike . As our understanding grows about how these types off compounds interact with biological systems ,we anticipate even more innovative applications will emerge from continued investigation into this remarkable molecule .